Cas no 1780480-89-8 (3-amino-2-methyl-2-2-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 3-amino-2-methyl-2-2-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 1780480-89-8
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 5878956
• PubChem ID: 105492280
• Update Time: 2025-10-29

3-amino-2-methyl-2-2-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-2-(trifluoromethyl)phenylpropan-1-ol
• 1780480-89-8
• EN300-1970865
• 3-amino-2-methyl-2-[2-(trifluoromethyl)phenyl]propan-1-ol

• Inchi： 1S/C11H14F3NO/c1-10(6-15,7-16)8-4-2-3-5-9(8)11(12,13)14/h2-5,16H,6-7,15H2,1H3
• InChI Key： YVVDBTARDHYCQE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C)(CO)CN)(F)F

Computed Properties

• Exact Mass: 233.10274856g/mol
• Monoisotopic Mass: 233.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-amino-2-methyl-2-2-(trifluoromethyl)phenylpropan-1-ol

Comprehensive Guide to 3-amino-2-methyl-2-[2-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 1780480-89-8): Properties, Applications, and Market Insights

3-amino-2-methyl-2-[2-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 1780480-89-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethylphenyl group and amino alcohol functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for designing compounds with enhanced metabolic stability and target specificity.

The growing interest in fluorinated compounds like 3-amino-2-methyl-2-[2-(trifluoromethyl)phenyl]propan-1-ol is driven by their ability to improve drug-like properties, such as bioavailability and lipophilicity. Researchers are increasingly exploring its potential in developing central nervous system (CNS) therapeutics and antimicrobial agents, aligning with the global demand for novel treatments against resistant pathogens and neurological disorders.

From a synthetic chemistry perspective, CAS No. 1780480-89-8 offers intriguing possibilities due to its chiral center and reactive amino and hydroxyl groups. These features enable diverse derivatization pathways, making it a valuable building block for asymmetric synthesis and medicinal chemistry applications. Recent publications highlight its use in creating kinase inhibitors and GPCR modulators, addressing current pharmaceutical industry priorities.

The compound's physicochemical properties contribute to its utility across multiple domains. With a molecular weight of 233.24 g/mol and the presence of both polar (hydroxyl and amino) and non-polar (trifluoromethylphenyl) groups, it demonstrates balanced solubility characteristics. This property profile makes 3-amino-2-methyl-2-[2-(trifluoromethyl)phenyl]propan-1-ol particularly suitable for drug discovery programs where optimizing ADME parameters is crucial.

Market analysis indicates rising demand for pharmaceutical intermediates containing trifluoromethyl groups, with CAS No. 1780480-89-8 positioned as a strategic material. Industry reports suggest increasing procurement by contract research organizations and generic drug manufacturers, particularly in regions with strong API production capabilities. The compound's patent landscape shows promising opportunities for non-infringing applications in emerging therapeutic areas.

Quality control aspects of 3-amino-2-methyl-2-[2-(trifluoromethyl)phenyl]propan-1-ol emphasize the importance of chiral purity and residual solvent monitoring. Advanced analytical techniques including HPLC and chiral chromatography are typically employed to ensure batch-to-batch consistency, meeting the stringent requirements of GMP-compliant synthesis.

Environmental and regulatory considerations for this compound reflect the broader trends in green chemistry. Researchers are developing more sustainable synthetic routes to 1780480-89-8, focusing on catalytic methods and atom economy improvements. These advancements align with the pharmaceutical industry's commitment to reducing process mass intensity and environmental impact.

Future research directions for 3-amino-2-methyl-2-[2-(trifluoromethyl)phenyl]propan-1-ol include exploration of its structure-activity relationships in various biological targets and development of continuous flow synthesis methods. The compound's versatility ensures its continued relevance in addressing contemporary challenges in drug development and material science.